Cas no 2411226-67-8 (N-[[1-(2,6-Difluorophenyl)pyrazol-3-yl]methyl]but-2-ynamide)

• Product Name: N-[[1-(2,6-Difluorophenyl)pyrazol-3-yl]methyl]but-2-ynamide
• CAS No: 2411226-67-8
• MF: C₁₄H₁₁F₂N₃O
• MW: 275.253449678421
• CID: 5453551
• PubChem ID: 146083636
• Update Time: 2025-05-26

N-[[1-(2,6-Difluorophenyl)pyrazol-3-yl]methyl]but-2-ynamide Chemical and Physical Properties

Names and Identifiers

• 2411226-67-8
• N-{[1-(2,6-difluorophenyl)-1H-pyrazol-3-yl]methyl}but-2-ynamide
• Z2014000406
• N-[[1-(2,6-Difluorophenyl)pyrazol-3-yl]methyl]but-2-ynamide
• EN300-26593646

• Inchi： 1S/C14H11F2N3O/c1-2-4-13(20)17-9-10-7-8-19(18-10)14-11(15)5-3-6-12(14)16/h3,5-8H,9H2,1H3,(H,17,20)
• InChI Key： KCWKMFLALOLJHW-UHFFFAOYSA-N
• SMILES： FC1C=CC=C(C=1N1C=CC(CNC(C#CC)=O)=N1)F

Computed Properties

• Exact Mass: 275.08701831g/mol
• Monoisotopic Mass: 275.08701831g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 46.9Ų

Additional information on N-[[1-(2,6-Difluorophenyl)pyrazol-3-yl]methyl]but-2-ynamide

N-[[1-(2,6-Difluorophenyl)pyrazol-3-yl]methyl]but-2-ynamide: A Comprehensive Overview

The compound with CAS No. 2411226-67-8, commonly referred to as N-[[1-(2,6-Difluorophenyl)pyrazol-3-yl]methyl]but-2-ynamide, is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis and materials science. This compound is characterized by its unique structure, which combines a pyrazole ring with a butynamide group, making it a versatile building block for advanced chemical systems. Recent studies have highlighted its potential applications in drug discovery, polymer chemistry, and electronic materials.

N-[[1-(2,6-Difluorophenyl)pyrazol-3-yl]methyl]but-2-ynamide is synthesized through a series of carefully optimized reactions, including the formation of the pyrazole ring and subsequent functionalization with the butynamide group. The presence of the 2,6-difluorophenyl substituent on the pyrazole ring introduces unique electronic and steric properties, which are critical for its reactivity and compatibility in various chemical environments. This substituent also enhances the stability of the compound under thermal and oxidative conditions, making it suitable for high-performance applications.

Recent research has focused on the use of N-[[1-(2,6-Difluorophenyl)pyrazol-3-yl]methyl]but-2-ynamide as a precursor for the synthesis of advanced polymers. Its ability to undergo controlled polymerization under mild conditions has led to the development of novel polymeric materials with tailored mechanical and electronic properties. These materials are being explored for use in flexible electronics, advanced composites, and high-performance adhesives.

In addition to its role in polymer chemistry, N-[[1-(2,6-Difluorophenyl)pyrazol-3-yl]methyl]but-2-ynamide has shown promise in drug discovery efforts. Its unique structure allows for interactions with various biological targets, including enzymes and receptors, making it a valuable lead compound for therapeutic development. Recent studies have demonstrated its potential as an inhibitor of key enzymes involved in inflammatory pathways, suggesting its utility in anti-inflammatory drug design.

The synthesis and characterization of N-[ [1-(2,6-Difluorophenyl)pyrazol -3 - yl ] methyl ] but - 2 - ynamide have been extensively documented in recent scientific literature. Researchers have employed advanced spectroscopic techniques such as NMR and IR to confirm its structure and analyze its physical properties. These studies have provided valuable insights into its thermal stability, solubility profile, and reactivity under different conditions.

Furthermore, the compound's ability to form stable complexes with metal ions has opened new avenues for its application in catalysis and coordination chemistry. Its use as a ligand in transition metal complexes has been explored for catalytic applications in organic synthesis, particularly in cross-coupling reactions and enantioselective catalysis.

As research on N-[ [1-(2 , 6 - Difluorophenyl ) pyrazol - 3 - yl ] methyl ] but - 2 - ynamide continues to advance, its potential applications are expected to expand into new domains. Its versatility as a chemical building block positions it as a key player in the development of innovative materials and therapeutic agents. With ongoing advancements in synthetic methodologies and characterization techniques, this compound is poised to make significant contributions to various fields of science and technology.